Methyl 3-methyl-2-[[2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]-3-phenylprop-2-enoyl]amino]butanoate
Methyl 3-methyl-2-[[2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]-3-phenylprop-2-enoyl]amino]butanoate
Brand Name:
Vulcanchem
CAS No.:
110771-17-0
VCID:
VC0011751
InChI:
InChI=1S/C29H37N3O6/c1-19(2)24(27(35)37-6)32-26(34)22(17-20-13-9-7-10-14-20)30-25(33)23(18-21-15-11-8-12-16-21)31-28(36)38-29(3,4)5/h7-17,19,23-24H,18H2,1-6H3,(H,30,33)(H,31,36)(H,32,34)/b22-17-
SMILES:
CC(C)C(C(=O)OC)NC(=O)C(=CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)OC(C)(C)C
Molecular Formula:
C29H37N3O6
Molecular Weight:
523.6 g/mol
Methyl 3-methyl-2-[[2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]-3-phenylprop-2-enoyl]amino]butanoate
CAS No.: 110771-17-0
Main Products
VCID: VC0011751
Molecular Formula: C29H37N3O6
Molecular Weight: 523.6 g/mol
![Methyl 3-methyl-2-[[2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]-3-phenylprop-2-enoyl]amino]butanoate - 110771-17-0](/images/no_structure.jpg)
| CAS No. | 110771-17-0 |
|---|---|
| Product Name | Methyl 3-methyl-2-[[2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]-3-phenylprop-2-enoyl]amino]butanoate |
| Molecular Formula | C29H37N3O6 |
| Molecular Weight | 523.6 g/mol |
| IUPAC Name | methyl 3-methyl-2-[[(Z)-2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]-3-phenylprop-2-enoyl]amino]butanoate |
| Standard InChI | InChI=1S/C29H37N3O6/c1-19(2)24(27(35)37-6)32-26(34)22(17-20-13-9-7-10-14-20)30-25(33)23(18-21-15-11-8-12-16-21)31-28(36)38-29(3,4)5/h7-17,19,23-24H,18H2,1-6H3,(H,30,33)(H,31,36)(H,32,34)/b22-17- |
| Standard InChIKey | DYCVSWARECFBGS-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)C(C(=O)OC)NC(=O)/C(=C/C1=CC=CC=C1)/NC(=O)C(CC2=CC=CC=C2)NC(=O)OC(C)(C)C |
| SMILES | CC(C)C(C(=O)OC)NC(=O)C(=CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)OC(C)(C)C |
| Canonical SMILES | CC(C)C(C(=O)OC)NC(=O)C(=CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)OC(C)(C)C |
| Sequence | FXV |
| Synonyms | Boc-L-Phe-dehydro-Phe-L-Val-OCH3 BPDPVE butyloxycarbonyl-phenylalanyl-dehydrophenylalanyl-valine methyl este |
| PubChem Compound | 6450027 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume